Cas no 65227-57-8 (2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide)

• Product Name: 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide
• CAS No: 65227-57-8
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 4106771
• Update Time: 2025-10-29

2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide

• Inchi： 1S/C10H12N2O3/c13-8-10-7-9(1-2-12(10)14)11-3-5-15-6-4-11/h1-2,7-8H,3-6H2
• InChI Key： CQXPDCQYZLEMBV-UHFFFAOYSA-N
• SMILES： C1(C=O)[N+]([O-])=CC=C(N2CCOCC2)C=1

Additional information on 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide

Comprehensive Overview of 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide (CAS No. 65227-57-8)

2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide (CAS No. 65227-57-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a pyridine core substituted with a morpholine group and an aldehyde functionality, further oxidized to an N-oxide. Its molecular complexity makes it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide has surged, driven by their versatility in medicinal chemistry. Researchers frequently explore its role in designing kinase inhibitors and antimicrobial agents, aligning with the growing interest in targeted therapies and antibiotic resistance solutions. The compound's CAS No. 65227-57-8 is often searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide lies in its ability to act as a building block for more complex structures. Its N-oxide moiety enhances solubility and reactivity, making it suitable for catalysis and ligand design. These properties are particularly valuable in green chemistry initiatives, where efficiency and sustainability are prioritized. Users searching for "pyridine N-oxide applications" or "morpholine derivatives in drug synthesis" will find this compound highly relevant to their queries.

From a synthetic perspective, CAS No. 65227-57-8 is often employed in multicomponent reactions (MCRs), a trending topic in organic chemistry. MCRs are celebrated for their atom economy and ability to generate diverse molecular libraries quickly. This compound's aldehyde group participates in condensation reactions, while the morpholine ring contributes to stereochemical control, addressing common challenges in asymmetric synthesis.

Beyond pharmaceuticals, 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide has potential applications in material science. Its ability to coordinate with metals makes it a candidate for designing luminescent materials and sensors. This aligns with the rising interest in smart materials and IoT-enabled devices, where precise molecular interactions are critical. Searches for "pyridine-based sensors" or "N-oxide functional materials" often intersect with this compound's utility.

Quality and purity are paramount when working with CAS No. 65227-57-8, as impurities can significantly impact downstream applications. Reputable suppliers provide detailed analytical certificates (CoA) and spectroscopic data (e.g., NMR, HPLC) to ensure compliance with research standards. Researchers frequently inquire about "synthesis protocols for 4-morpholinyl pyridine derivatives" or "handling guidelines for N-oxide compounds," underscoring the need for reliable technical resources.

In summary, 2-Pyridinecarboxaldehyde, 4-(4-morpholinyl)-, 1-oxide (CAS No. 65227-57-8) represents a fusion of structural ingenuity and practical utility. Its relevance to drug discovery, catalysis, and advanced materials ensures its continued prominence in scientific literature. As interdisciplinary research expands, this compound will likely remain a focal point for innovations addressing global health and technological challenges.